1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine
Overview
Description
1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine, also known as DMPEP, is a synthetic compound belonging to the piperazine class of drugs. It is a relatively new substance that has gained attention in the scientific community due to its potential use in various research applications. DMPEP has been found to have a unique chemical structure that makes it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI). This means that 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine prevents the reuptake of serotonin in the brain, leading to an increase in the levels of serotonin. This increase in serotonin levels is believed to be responsible for the antidepressant and anxiolytic effects of 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine.
Biochemical and Physiological Effects
1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine has been found to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, leading to an antidepressant and anxiolytic effect. 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine has also been found to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters responsible for mood regulation and attention.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine is its unique chemical structure, which makes it a promising candidate for further investigation. It is relatively easy to synthesize and can be used in various laboratory settings. However, one of the limitations of 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine is the lack of research on its long-term effects. More research is needed to determine the safety and efficacy of 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine for use in humans.
Future Directions
There are various future directions for research on 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine. One of the most promising areas of research is in the field of neuroscience. 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine has been found to have a high affinity for the serotonin transporter, making it a potential tool for studying the role of serotonin in various neurological disorders. 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine could also be used to study the effects of serotonin on other physiological systems such as the cardiovascular and gastrointestinal systems. Further research is needed to determine the full potential of 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine in various research applications.
Conclusion
In conclusion, 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine is a synthetic compound belonging to the piperazine class of drugs. It has gained attention in the scientific community due to its potential use in various research applications. 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine has a unique chemical structure that makes it a promising candidate for further investigation. It has been found to have potential applications in various fields of scientific research, particularly in the field of neuroscience. More research is needed to determine the full potential of 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine in various research applications.
Scientific Research Applications
1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine has been found to have potential applications in various fields of scientific research. One of the most promising areas of research is in the field of neuroscience. 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine has been found to have a high affinity for the serotonin transporter, which is a protein responsible for the reuptake of serotonin in the brain. This makes 1-(2,3-dimethylphenyl)-4-(3-ethoxybenzoyl)piperazine a potential tool for studying the role of serotonin in various neurological disorders such as depression, anxiety, and schizophrenia.
properties
IUPAC Name |
[4-(2,3-dimethylphenyl)piperazin-1-yl]-(3-ethoxyphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-4-25-19-9-6-8-18(15-19)21(24)23-13-11-22(12-14-23)20-10-5-7-16(2)17(20)3/h5-10,15H,4,11-14H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWRXPKMCQQQIOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC=CC(=C3C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(2,3-Dimethylphenyl)piperazin-1-yl](3-ethoxyphenyl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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